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Compound of Interest

Compound Name: (E)-2-Decenoic acid

Cat. No.: B1670120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enzymatic synthesis of

the primary components of the queen honeybee (Apis mellifera) mandibular pheromone

(QMP). QMP is a complex chemical blend that regulates social order, reproduction, and

behavior within the honeybee colony. The enzymatic synthesis of these pheromones offers a

green and stereoselective alternative to traditional chemical methods, providing valuable tools

for research into social insect behavior, chemical ecology, and the development of novel pest

management strategies.

Introduction to Queen Mandibular Pheromone
(QMP)
The QMP is a crucial chemical signal in honeybee societies, primarily produced by the queen's

mandibular glands. It influences a wide range of behaviors and physiological processes in

worker bees, including inhibiting worker ovary development, suppressing the rearing of new

queens, and attracting a retinue of workers to tend to the queen.[1] The five principal

components of QMP are:

9-oxo-2-decenoic acid (9-ODA): A key component for drone attraction and worker ovary

suppression.[2][3]
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(R)- and (S)-9-hydroxydec-2-enoic acid (9-HDA): Precursors to 9-ODA and also active

pheromonal components.[2][4]

Methyl p-hydroxybenzoate (HOB): An aromatic component of the QMP blend.[5][6]

4-hydroxy-3-methoxyphenylethanol (HVA): Another aromatic component, also known as

homovanillyl alcohol.[5][7][8]

Biosynthesis Pathway of QMP Fatty Acid
Components
The fatty acid components of QMP, 9-ODA and 9-HDA, are synthesized in the mandibular

glands of the queen honeybee from long-chain fatty acids, such as stearic acid. The

biosynthetic pathway involves a series of enzymatic reactions, including hydroxylation, chain

shortening through β-oxidation, and subsequent oxidation/reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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